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Compound of Interest

Compound Name: Butoconazole Nitrate

cat. No.: B1668105

An in-depth technical guide on the synthesis of butoconazole nitrate, designed for
researchers, scientists, and drug development professionals. This document outlines the core
synthetic pathway, provides detailed experimental protocols, summarizes quantitative data, and
visualizes the process through logical diagrams.

Introduction

Butoconazole nitrate is an imidazole antifungal agent used for the treatment of vulvovaginal
candidiasis.[1] Its mechanism of action, like other azole antifungals, involves the inhibition of
the fungal cytochrome P450 enzyme 14a-demethylase. This inhibition disrupts the synthesis of
ergosterol, a critical component of the fungal cell membrane, leading to altered membrane
permeability and ultimately, fungal cell death.[1][2] The chemical name for the active moiety is
1-[4-(4-chlorophenyl)-2-[(2,6-dichlorophenyl)thio]butyl]-1H-imidazole, and its nitrate salt is the
commonly used pharmaceutical form.[3] This guide details a prevalent multi-step synthesis
route for producing high-purity butoconazole nitrate.

Overall Synthetic Pathway

The synthesis of butoconazole nitrate is a multi-step process that begins with readily
available starting materials and proceeds through several key intermediates. The general
pathway involves the formation of a chlorohydrin intermediate, introduction of the imidazole
ring, conversion of the alcohol to a leaving group, substitution with the dichlorothiophenol
moiety, and final salt formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. go.drugbank.com [go.drugbank.com]

2. SMPDB [smpdb.ca]

3. 1-[4-(4-Chlorophenyl)-2-(2,6-dichlorophenylthio)-n-butyl]-1H-imidazole nitrate, a new
potent antifungal agent - PubMed [pubmed.nchbi.nim.nih.gov]

To cite this document: BenchChem. [butoconazole nitrate synthesis process]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668105#butoconazole-nitrate-synthesis-process]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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